4-Pregnene-3,20-diol
4-Pregnene-3,20-diol
Brand Name:
Vulcanchem
CAS No.:
15780-16-2
VCID:
VC21056777
InChI:
InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,15-19,22-23H,4-11H2,1-3H3/t13-,15+,16-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4=CC(CCC34C)O)C)O
Molecular Formula:
C21H34O2
Molecular Weight:
318.5 g/mol
4-Pregnene-3,20-diol
CAS No.: 15780-16-2
Cat. No.: VC21056777
Molecular Formula: C21H34O2
Molecular Weight: 318.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15780-16-2 |
|---|---|
| Molecular Formula | C21H34O2 |
| Molecular Weight | 318.5 g/mol |
| IUPAC Name | (3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,15-19,22-23H,4-11H2,1-3H3/t13-,15+,16-,17+,18-,19-,20-,21+/m0/s1 |
| Standard InChI Key | IBMZAHKIAAJREF-MZQZJKNOSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C[C@@H](CC[C@]34C)O)C)O |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4=CC(CCC34C)O)C)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4=CC(CCC34C)O)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator